Cas no 61880-93-1 (2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester)

Technical Introduction: 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester is a heterocyclic compound featuring a pyridine core substituted with bromo, cyano, and ester functional groups. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The bromo and cyano groups offer versatile sites for further functionalization, enabling cross-coupling or nucleophilic substitution reactions. The methyl ester enhances solubility in organic solvents, facilitating downstream processing. Its well-defined molecular architecture makes it a valuable building block for constructing complex nitrogen-containing frameworks. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in synthetic workflows.
2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester structure
61880-93-1 structure
Product Name:2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester
CAS No:61880-93-1
MF:C8H5BrN2O2
MW:241.041500806808
CID:463943
PubChem ID:12361203
Update Time:2025-05-22

2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester
    • methyl 3-bromo-6-cyanopyridine-2-carboxylate
    • 61880-93-1
    • DTXSID40494080
    • Inchi: 1S/C8H5BrN2O2/c1-13-8(12)7-6(9)3-2-5(4-10)11-7/h2-3H,1H3
    • InChI Key: DRDRLVDXPCYXDH-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C#N)N=C1C(=O)OC

Computed Properties

  • Exact Mass: 239.95345
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • PSA: 62.98

2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester Pricemore >>

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2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester Related Literature

Additional information on 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester

Comprehensive Overview of 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester (CAS No. 61880-93-1)

2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester (CAS No. 61880-93-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, known for its unique structural features, combines a bromo substituent at the 3-position and a cyano group at the 6-position of the pyridine ring, along with a methyl ester functional group. Its molecular formula is C8H5BrN2O2, and it has a molecular weight of 241.04 g/mol. Researchers and industries value this compound for its role as a versatile intermediate in organic synthesis.

The 3-bromo-6-cyano substitution pattern on the pyridine ring makes 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester particularly useful in the development of heterocyclic compounds. Its methyl ester group enhances solubility in organic solvents, facilitating its use in various chemical reactions. The presence of both bromo and cyano groups allows for further functionalization, making it a valuable building block in medicinal chemistry and material science.

In recent years, the demand for pyridine derivatives like 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester has surged due to their applications in drug discovery and agrochemical formulations. Researchers are particularly interested in its potential as a precursor for kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance. The compound's structural flexibility also makes it a candidate for developing fluorescent probes and organic electronic materials, addressing trends in sustainable technology.

The synthesis of 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps include bromination, cyanation, and esterification, often requiring careful control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and assess quality, ensuring compliance with industry standards.

From a commercial perspective, 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester is supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and regional demand. Companies engaged in custom synthesis and contract research often seek this compound for niche applications, driving innovation in its utilization.

Safety and handling of 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester require adherence to standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended during its use. Storage conditions typically involve keeping the compound in a cool, dry place, away from incompatible substances to maintain stability.

In summary, 2-Pyridinecarboxylic acid, 3-bromo-6-cyano-, methyl ester (CAS No. 61880-93-1) is a multifaceted compound with broad relevance in modern chemistry. Its unique structural attributes and adaptability make it a sought-after intermediate for researchers exploring new therapeutic agents, advanced materials, and sustainable solutions. As scientific advancements continue, the role of such specialized pyridine derivatives is expected to expand, reinforcing their importance in innovation-driven industries.

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